(Z)-methyl 3-morpholino-2-(2-nitrophenyl)acrylate

• IUPAC Name: methyl (Z)-3-morpholin-4-yl-2-(2-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C14H16N2O5/c1-20-14(17)12(10-15-6-8-21-9-7-15)11-4-2-3-5-13(11)16(18)19/h2-5,10H,6-9H2,1H3/b12-10-
• InChI Key: KDPHGDGCCQABKO-BENRWUELSA-N
• Canonical SMILES: COC(=O)C(=CN1CCOCC1)C2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: COC(=O)/C(=C\N1CCOCC1)/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol
• CAS No.: 849006-31-1

Description

(Z)-methyl 3-morpholino-2-(2-nitrophenyl)acrylate is a useful research compound. Its molecular formula is C14H16N2O5 and its molecular weight is 292.291. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bioactive Compounds

A novel one-pot, three-component Wittig–SNAr approach has been developed to synthesize ethyl (E)-3-[4-(morpholino-1-yl)-3-nitrophenyl]acrylate and its analogues, used as intermediates for aurora 2 kinase inhibitors. This process is characterized by its rapid and efficient formation of new bonds using water as an environmentally benign solvent under metal-free conditions (Xu et al., 2015).

Cancer Research

Quinolinyl acrylate derivatives, sharing a structural motif with (Z)-methyl 3-morpholino-2-(2-nitrophenyl)acrylate, have shown potential as antitumor agents against human prostate cancer cells in vitro and in vivo. The study suggests their multi-target efficacy and supports their potential therapeutic usefulness (Rodrigues et al., 2012).

Material Science

In material science, the synthesis of a bulky nitroxide based on morpholine and its application in the controlled nitroxide-mediated radical polymerization (NMP) of n-butyl acrylate and styrene has been documented. This approach allows for controlled polymerization at very low temperatures, highlighting the efficiency of the nitroxide for acrylate polymerization (Jing et al., 2016).

Chemical Sensors

A fluorescent Zn2+ sensor based on 2-(2-nitrostyryl)-8-methoxyquinoline demonstrates high selectivity and sensitivity towards Zn2+ among various biologically significant metal ions. This research provides insights into the development of effective chemical sensors for metal ions (Praveen et al., 2011).